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Compound of Interest

Compound Name: 3-Methyl-4-nitroisoxazol-5-amine

Cat. No.: B1296053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the available information on 3-Methyl-4-
nitroisoxazol-5-amine, a heterocyclic compound with potential applications in chemical

synthesis and drug discovery. The document covers the chemical identity, structural details,

and a discussion of the potential reactivity and biological significance of its core motifs. While

detailed experimental data for this specific molecule is not extensively available in public

literature, this guide consolidates the foundational information and provides context based on

related structures.

Chemical Identity and Structure
3-Methyl-4-nitroisoxazol-5-amine is a substituted isoxazole, a class of five-membered

heterocyclic compounds containing adjacent nitrogen and oxygen atoms. The presence of a

nitro group (-NO2), an amine group (-NH2), and a methyl group (-CH3) on the isoxazole core

suggests a molecule with diverse chemical reactivity and potential for biological activity.

Core Data
The fundamental chemical identifiers for 3-Methyl-4-nitroisoxazol-5-amine are summarized in

the table below for easy reference.
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Identifier Value Source

CAS Number 41230-51-7 [1]

Molecular Formula C4H5N3O3 [1][2]

Molecular Weight 143.102 g/mol [1]

IUPAC Name
3-methyl-4-nitro-1,2-oxazol-5-

amine
[1]

SMILES
CC1=NOC(N)=C1--INVALID-

LINK--=O
[1]

InChIKey
NRYUCAPNMJIWFE-

UHFFFAOYSA-N
[1][2]

Chemical Structure
The two-dimensional structure of 3-Methyl-4-nitroisoxazol-5-amine highlights the key

functional groups attached to the central isoxazole ring.

Figure 1: Chemical structure of 3-Methyl-4-nitroisoxazol-5-amine.

Synthesis and Reactivity
Detailed, peer-reviewed experimental protocols for the specific synthesis of 3-Methyl-4-
nitroisoxazol-5-amine are not readily found in the surveyed literature. However, the synthesis

of related nitroisoxazole derivatives often involves the nitration of a corresponding isoxazole

precursor. For instance, the synthesis of related compounds like methyl 3-methoxy-4-

nitroisoxazole-5-carboxylate involves the nitration of a methoxyisoxazole precursor using

reagents like triflic anhydride and tetramethylammonium nitrate.[3] The resulting nitro

compound can then sometimes be reduced to an amine.[3]

The reactivity of the 3-Methyl-4-nitroisoxazol-5-amine scaffold is influenced by its functional

groups:

The nitro group is a strong electron-withdrawing group, which can activate the isoxazole ring

for certain nucleophilic reactions.
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The amine group is a nucleophile and can participate in reactions such as acylation,

alkylation, and diazotization.

The methyl group on the isoxazole ring can exhibit reactivity, particularly in condensation

reactions if a suitable base is used. For example, the methyl group at the 5-position of 3,5-

dialkyl-4-nitroisoxazoles is known to be reactive for generating carbanions that can undergo

Knoevenagel condensation and Michael addition reactions.[4]

Derivatives of this core structure, such as 3-methyl-4-nitro-5-styrylisoxazoles, have been shown

to be effective Michael acceptors, reacting with S-nucleophiles.[4][5] This suggests that the 4-

nitroisoxazole moiety is a versatile scaffold for synthetic transformations.

Potential Biological Activity and Applications
While specific biological data for 3-Methyl-4-nitroisoxazol-5-amine is scarce in the public

domain, the structural motifs present in the molecule are found in compounds with a wide

range of biological activities.

Isoxazole Core: The isoxazole ring is a common scaffold in medicinal chemistry, found in

various approved drugs and clinical candidates. Its presence can confer favorable

pharmacokinetic properties.

Nitro Group: Aromatic and heterocyclic nitro compounds are known for their diverse

biological activities, including antibacterial, antifungal, and antiparasitic properties.[6] For

example, nitro-containing molecules like 5-nitroimidazoles are used in the treatment of

anaerobic infections.[6] Some isoxazole derivatives have shown antifungal activity, with the

nitroso group being essential for their effect.[7]

Amine Group: The primary amine provides a handle for further chemical modification,

allowing for the synthesis of a library of derivatives for structure-activity relationship (SAR)

studies.

Given these features, 3-Methyl-4-nitroisoxazol-5-amine could serve as a valuable building

block in drug discovery programs targeting infectious diseases or other therapeutic areas

where nitro-heterocycles have shown promise. A logical workflow for its potential use in early-

stage drug discovery is outlined below.
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Figure 2: A potential workflow for the utilization of 3-Methyl-4-nitroisoxazol-5-amine in a drug
discovery program.

Conclusion and Future Directions
3-Methyl-4-nitroisoxazol-5-amine (CAS: 41230-51-7) is a well-defined chemical entity. While

detailed experimental and biological data are not widely published, its structure suggests

significant potential as a scaffold in medicinal chemistry and as a building block for more
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complex molecules. The combination of the isoxazole core, a nitro group, and a reactive amine

function makes it a compound of interest for further investigation.

Future research efforts should focus on:

Developing and publishing a robust, high-yield synthesis protocol.

Screening the compound and its derivatives for a wide range of biological activities,

particularly antimicrobial and anticancer effects.

Conducting SAR studies to understand the contribution of each functional group to any

observed biological activity.

This foundational guide serves to highlight the identity and potential of 3-Methyl-4-
nitroisoxazol-5-amine, providing a starting point for researchers interested in exploring its

chemistry and therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: 3-Methyl-4-nitroisoxazol-5-
amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296053#3-methyl-4-nitroisoxazol-5-amine-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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